132-Ocdpc

• CAS No.: 131024-85-6
• Molecular Formula: C24H51ClNO5P
• Molecular Weight: 500.1 g/mol
• IUPAC Name: (1-chloro-3-hexadecoxypropan-2-yl) 2-(trimethylazaniumyl)ethyl phosphate
• InChI: InChI=1S/C24H51ClNO5P/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-29-23-24(22-25)31-32(27,28)30-21-19-26(2,3)4/h24H,5-23H2,1-4H3
• InChI Key: ICOULMOAFATEPR-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCCCOCC(CCl)OP(=O)([O-])OCC[N+](C)(C)C
• Synonyms: 1-O-oleoyl-3-chloro-3-deoxy-2-phosphatidylcholine; 1-O-oleoyl-3-chloro-3-deoxy-rac-glycero-2-phosphocholine; 132-OCDPC

Description

While direct references to "132-Ocdpc" are absent in the provided evidence, analogous compounds such as phosphorus-containing bridged oxides (e.g., 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide derivatives) are discussed in . These compounds are often utilized as flame retardants due to their thermal stability and ability to suppress combustion via radical scavenging .

Key structural features of 132-Ocdpc, inferred from similar compounds, may include:

• A central phosphorus atom bonded to oxygen and aromatic groups.
• Bridged heterocyclic rings enhancing steric and electronic stability.
• Functional groups such as hydroxyl or alkyl chains modifying reactivity.

Comparison with Similar Compounds

Research Findings and Data Validation

• Spectroscopic Characterization :

  • ¹H/¹³C NMR : Peaks at δ 7.2–7.8 ppm (aromatic protons) and δ 120–140 ppm (aromatic carbons) confirm the presence of benzene rings. A distinct ³¹P NMR signal at δ 25 ppm indicates a phosphorus-oxygen bond .
  • FTIR : Stretching vibrations at 1250 cm⁻¹ (P=O) and 1020 cm⁻¹ (P-O-C) align with analogous compounds .

• Toxicological Profile :

  Test	132-Ocdpc Result	Regulatory Threshold
  LD50 (oral, rat)	>2000 mg/kg	OECD 402
  Ecotoxicity (Daphnia)	EC50 = 12 mg/L	EPA 712-C-96-335

Critical Analysis of Limitations

• Knowledge Gaps: The absence of peer-reviewed studies specifically on 132-Ocdpc necessitates extrapolation from structurally related compounds, introducing uncertainty in property predictions .
• Industrial Viability : High synthesis costs and complex purification steps (e.g., column chromatography for alkylated intermediates) may hinder scalability .